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Compound of Interest

Compound Name: Gold(l) iodide

Cat. No.: B081469

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides an in-depth technical overview of the physical and chemical
properties of aurous iodide (Aul). It is intended to serve as a comprehensive resource,
consolidating key data on its structural, thermal, and reactive characteristics. Detailed
experimental protocols for synthesis and characterization are provided, and quantitative data
are summarized in tabular format for clarity and comparative analysis. Visual diagrams
generated using the DOT language are included to illustrate synthesis pathways and
experimental workflows, adhering to specified formatting for maximum clarity.

Physical Properties

Aurous iodide is a yellow crystalline solid known for its unique structural and physical
characteristics.[1][2][3] The key physical properties are summarized below, compiled from
various sources.

General and Crystallographic Properties

The compound crystallizes in a tetragonal structure and is notable for its compressibility.[2][4]
High-pressure studies indicate it is an extremely compressible material with a bulk modulus
comparable to that of molecular solids.[4]
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Property

Value

Reference(s)

Molecular Formula

Aul

[1]2]

Molar Mass 323.871 g/mol [21[31[5]
Yellowish to greenish-yellow

Appearance ) [1112][3]
crystalline powder

Density 8.25 g/cm3 (8250 kg/m 3) [11121[3]

Crystal Structure

Tetragonal

[2]4]

Space Group

P42/ncm (No. 138)

[2]14]

Lattice Constants (a, c)

a=4.359 A (0.4359 nm)c =
13.711 A (1.3711 nm)

[2]

Magnetic Susceptibility (x)

-91.0-10-% cm3/mol

[2]

Bulk Modulus (Ko)

18.1(8) GPa

[4]

Thermal and Solubility Properties

Aurous iodide is thermally sensitive and decomposes upon heating.[3] Its interaction with

solvents is limited, as it tends to decompose in the presence of water or humidity.[2]

Property Value Reference(s)
) ) Decomposes, reported at 100
Melting Point [11[3]
°C and 120 °C
Boiling Point Not applicable [1]

Solubility in Water

Insoluble; gradually

decomposes upon contact

[1](2]

Chemical Properties

The chemistry of aurous iodide is characterized by the +1 oxidation state of gold and its

reactivity towards light, moisture, and Lewis bases.
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 Stability: Aurous iodide is unstable and gradually decomposes upon exposure to water,
humidity, or light.[2] In the presence of UV light and heat, it decomposes into elemental gold
(Au) and iodine (I2).[6]

o Oxidation State: The gold atom in aurous iodide exists in the +1 oxidation state.[3]

e Reactivity with Lewis Bases: It readily reacts with Lewis bases to form a variety of
coordination complexes.[2]

o Thermal Decomposition: When heated, Aul decomposes.[3] This property is critical for its
handling and storage, which should be in a cool, dry, and dark environment.[6]

o High-Pressure Behavior: Under high pressure, aurous iodide undergoes a phase transition
beginning at 1.5 GPa.[4] Between 3.8 GPa and 10.7 GPa, low- and high-pressure phases
coexist. Beyond 10.7 GPa, the material undergoes irreversible amorphization.[4]

Experimental Protocols

This section details the methodologies for the synthesis and characterization of aurous iodide
as cited in the literature.

Synthesis of Aurous lodide

Several methods for the synthesis of aurous iodide have been reported.
Method 1: Reaction of Gold with lodine and Potassium lodide
e Reactants: Gold (Au) powder, iodine (I2), and potassium iodide (Kl).[2]

o Procedure: Gold powder is dissolved in an aqueous solution containing iodine and
potassium iodide. The exact stoichiometry, temperature, and reaction time are subject to
specific laboratory procedures but generally involve stirring the mixture until the reaction is
complete.

e Product Isolation: The resulting aurous iodide precipitate is isolated via filtration, washed to
remove impurities, and dried under vacuum.

Method 2: Reaction of Tetrachloridoauric Acid with Potassium lodide
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» Reactants: Tetrachloridoauric acid (HAuCls) solution and potassium iodide (KI).[2]

e Procedure: An aqueous solution of potassium iodide is added to a solution of
tetrachloridoauric acid. This results in the reduction of Au(lll) to Au(l) and the precipitation of
aurous iodide.

e Product Isolation: The product is collected by filtration, washed with deionized water, and
dried.

Method 3: Direct Reaction of Elements at High Temperature
e Reactants: Elemental gold (Au) and iodine (I2).[2]

e Procedure: Gold and iodine are combined in a sealed vessel under a protective atmosphere
(e.g., nitrogen or argon). The mixture is heated to approximately 390 °C to facilitate the direct
reaction.

e Product Isolation: The reaction vessel is cooled, and the aurous iodide product is collected. A
variation for purification involves heating gold and iodine in a sealed tube at 120°C for an
extended period (e.g., 4 months).[6]
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Synthesis Pathways for Aurous lodide (Aul)

Starting Materials

Gold (Au) Powder lodine (I2) Potassium lodide (KI) Tetrachloridoauric Acid (HAUCla)

Reaction Methods

Method 3: Direct Reaction
(Au + I2 @ 390°C)

Method 1: Aqueous Solution
(Au + |2 + KI)

> Aurous lodide (Aul)

Method 2: Precipitation
(HAUCIs + KI)
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Experimental Workflow for Synthesis & Characterization

Select Synthesis Method
(e.g., Method 1, 2, or 3)

Synthesize Crude Aul

;

Isolate & Purify Product
(Filtration, Washing, Drying)

ﬁre Aurous lodide (Aul) Powdi

Characterization

Vibrational Spectroscopy Thermal Analysis

Powder X-Ray Diffraction (XRD) (Raman, FTIR) (TGA, DSC)

Data Analysis & Interpretation
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Logical Relationship of Aul in Drug Development

Aurous lodide (Aul)

Fundamental Properties

Understanding Au(l) Chemistry
(Au-I bond, stability, reactivity)

Development of Gold(l) & Gold(lll)

Therapeutic Complexes

Anticancer Prodrugs Theranostics
(Au(ll) -> Au(l) reduction) (Radioactive lodide Labeling for PET Imaging)

Guided Anticancer Therapy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Aurous lodide (Aul): A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081469#physical-and-chemical-properties-of-aurous-
iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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